Cas no 352518-80-0 ((Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide)

• Product Name: (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• CAS No: 352518-80-0
• MF: C₄₂H₈₃NO₃
• MW: 650.113333940506
• CID: 3161736
• PubChem ID: 5283576
• Update Time: 2025-10-25

(Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• N-nervonoyl-D-erythro-sphinganine
• 15-Tetracosenamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-, (15Z)-
• N-[(15Z)-tetracosenoyl]sphinganine
• N-nervonoyldihydrosphingosine
• N-(15Z-tetracosenoyl)-sphinganine
• LMSP02020011
• N-(tetracos-15cis-enoyl)sphinganine
• N-nervonyl-sphinganine
• Cer(d18:0/24:1(15Z))
• 352518-80-0
• G91369
• C24:1 Dihydroceramide (d18:0/24:1(15Z)), N-nervonoyl-D-erythro-sphinganine, powder
• Q27144439
• N-nervonoylsphinganine
• N-15Z-C24:1 sphinganine
• CHEBI:74130
• YUULKFVZRXQHPM-ATHUGRIKSA-N
• C24:1 Dihydroceramide (d18:0/24:1(15Z))
• N-(15Z-tetracosenoyl)-dihydroceramide
• DTXSID60415277
• N-[(15Z)-tetracosenoyl]dihydrosphingosine
• C24:1DH Cer
• (15Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide
• 15-Tetracosenamide,N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-,(15Z)-
• HY-W923646
• C24:1-dihydro-Ceramide

• MDL： MFCD02259305
• Inchi： 1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,40-41,44-45H,3-16,19-39H2,1-2H3,(H,43,46)/b18-17-/t40-,41+/m0/s1
• InChI Key： YUULKFVZRXQHPM-ATHUGRIKSA-N
• SMILES： O[C@@H]([C@H](CO)NC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 649.63729551g/mol
• Monoisotopic Mass: 649.63729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 39
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Topological Polar Surface Area: 69.6Ų

(Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides

Additional information on (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide

Comprehensive Overview of (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide (CAS No. 352518-80-0)

The compound (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide, identified by its CAS No. 352518-80-0, is a bioactive lipid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and cosmetic science. This molecule, characterized by its unique amphiphilic structure, combines a hydroxylated octadecan backbone with a tetracos-15-enamide moiety, making it a subject of interest for researchers exploring lipid signaling pathways and skin barrier enhancement.

In recent years, the demand for natural-derived bioactive compounds has surged, driven by consumer preferences for sustainable and efficacious ingredients. (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide aligns with this trend, as its structure suggests potential applications in moisturizing formulations and anti-aging skincare. Studies have highlighted its role in modulating ceramide-like functions, which are critical for maintaining epidermal hydration and elasticity—a hot topic in dermatological research.

The CAS No. 352518-80-0 is often searched alongside terms like "lipid-based drug delivery", "ceramide analogs", and "natural skincare actives", reflecting its multidisciplinary relevance. Researchers are particularly intrigued by its stereospecific configuration (2S,3R), which may influence its biological activity and metabolic stability. This specificity is a focal point for synthetic chemists aiming to optimize its bioavailability and therapeutic efficacy.

From a technical perspective, the (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide exhibits a cis-configuration at the 15-position of the tetracosenamide chain, a feature that may enhance its membrane fluidity and interaction with lipid bilayers. This property is pivotal for applications in transdermal delivery systems, where compound permeability is a key determinant of success. Notably, the hydroxyl groups at the 1,3-positions of the octadecan chain contribute to its water-binding capacity, a trait leveraged in hyaluronic acid-alternative formulations.

Industry experts frequently query the synthetic routes for CAS No. 352518-80-0, with emphasis on enantioselective synthesis and green chemistry approaches. Recent advancements in enzymatic catalysis have enabled more sustainable production methods, addressing the growing demand for eco-friendly bioactive compounds. Additionally, its potential synergy with phytosphingosine and cholesterol in lipid matrix formulations is a trending subtopic in cosmetic science forums.

In conclusion, (Z)-N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetracos-15-enamide represents a versatile compound with promising applications across biomedical and cosmeceutical domains. Its CAS No. 352518-80-0 serves as a gateway to a wealth of research exploring its structure-activity relationships and commercial potential. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in next-generation lipid therapeutics and dermo-cosmetic innovations.